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Compound of Interest

Compound Name: Paclitaxel C

Cat. No.: B15556879 Get Quote

For researchers and professionals in drug development, a precise understanding of a

compound's fundamental physicochemical properties is paramount. This guide provides an in-

depth look at the molecular weight and chemical formula of Paclitaxel C, a derivative of the

widely recognized chemotherapeutic agent, Paclitaxel. While specific experimental data and

signaling pathways for Paclitaxel C are not extensively documented in publicly available

literature, this document outlines its core molecular attributes and presents a generalized

workflow for the characterization of such taxane compounds.

Core Molecular Data
The foundational molecular information for Paclitaxel C is summarized below. This data is

critical for accurate stoichiometric calculations, mass spectrometry analysis, and overall

experimental design.

Property Value

Molecular Formula C₄₆H₅₇NO₁₄[1][2][3]

Molecular Weight 847.94 g/mol [1][2][3]

Alternate Names Taxol C; Taxuyunnanine[1]

CAS Number 153415-45-3[1][2][3]
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Elucidation of Molecular Weight and Formula: A
Methodological Overview
While specific experimental protocols for the determination of Paclitaxel C's molecular

properties are not readily available, the following is a detailed, standard methodology for

characterizing a novel taxane derivative. This approach combines high-resolution mass

spectrometry and elemental analysis to unequivocally determine the molecular formula and

weight.

Experimental Protocol: Molecular Formula and Weight
Determination
1. High-Resolution Mass Spectrometry (HRMS)

Objective: To determine the accurate mass of the molecule, which allows for the calculation

of its elemental composition.

Instrumentation: An Orbitrap or Fourier-transform ion cyclotron resonance (FT-ICR) mass

spectrometer is preferred due to their high mass accuracy and resolution.

Sample Preparation:

A stock solution of Paclitaxel C is prepared in a suitable solvent such as methanol,

acetonitrile, or a mixture thereof, at a concentration of approximately 1 mg/mL.

The stock solution is then diluted to a final concentration of 1-10 µg/mL in the mobile

phase.

Method:

Ionization: Electrospray ionization (ESI) is a common and suitable technique for taxane

compounds. The sample is introduced into the mass spectrometer via direct infusion or

through a liquid chromatography system.

Mass Analysis: The instrument is calibrated using a standard of known masses. The mass

spectrum of Paclitaxel C is then acquired in positive ion mode, as taxanes readily form

protonated molecules ([M+H]^+).
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Data Analysis: The monoisotopic mass of the most abundant peak is determined. The high

mass accuracy of the instrument (typically < 5 ppm) allows for the use of software to

generate a list of possible elemental formulas corresponding to the measured mass.

2. Elemental Analysis

Objective: To experimentally determine the percentage composition of carbon, hydrogen,

and nitrogen in the molecule, which serves to confirm the molecular formula derived from

HRMS.

Instrumentation: A CHN elemental analyzer.

Sample Preparation: A small, accurately weighed amount of highly purified and dried

Paclitaxel C (typically 1-3 mg) is required.

Method:

The sample is combusted in a high-temperature furnace in the presence of oxygen.

The resulting combustion gases (CO₂, H₂O, and N₂) are separated by gas

chromatography and quantified by a thermal conductivity detector.

Data Analysis: The weight percentages of C, H, and N are calculated. These experimental

percentages are then compared to the theoretical percentages calculated from the proposed

molecular formula obtained from HRMS. A close correlation between the experimental and

theoretical values confirms the assigned molecular formula.

Characterization Workflow for Novel Taxane
Derivatives
The following diagram illustrates a logical workflow for the characterization of a newly identified

Paclitaxel derivative like Paclitaxel C. This process ensures a comprehensive understanding of

the compound's chemical and biological properties.
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Logical Workflow for Characterization of a Novel Taxane Derivative

Initial Discovery and Isolation
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Caption: A flowchart illustrating the key stages in the characterization of a novel taxane

compound.

It is important to note that while Paclitaxel C is identified as a related compound to Paclitaxel,

found in Taxus cuttings, extensive research on its specific biological activities and signaling

pathways is limited.[2][4] The well-documented mechanisms of Paclitaxel, primarily its role as a

microtubule-stabilizing agent that leads to cell cycle arrest and apoptosis, provide a

foundational basis for hypothesis-driven research into Paclitaxel C.[4] Future studies

employing the methodologies outlined above will be crucial in fully elucidating the

pharmacological profile of Paclitaxel C.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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